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Compound of Interest

Compound Name: H-Glu(OEt)-OEt.HCI

Cat. No.: B555041

An In-depth Technical Guide to H-GIu(OEt)-
OEt.HCI

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of H-Glu(OEt)-OEt.HCI, also known
as Diethyl L-glutamate hydrochloride. It is a derivative of L-glutamic acid, a non-essential amino
acid, and serves as a crucial building block in various scientific and industrial applications.[1]
This document details its chemical structure, physicochemical properties, synthesis protocols,
and key applications, offering valuable insights for professionals in research and development.

Chemical Structure and Identification

H-Glu(OEt)-OEt.HClI is the hydrochloride salt of the diethyl ester of L-glutamic acid. The
structure features two ethoxy groups esterified to the alpha- and gamma-carboxyl groups of the
glutamic acid backbone, with a protonated amino group.

o |[UPAC Name: diethyl (2S)-2-aminopentanedioate;hydrochloride[2]
e Canonical SMILES: CCOC(=0)CC--INVALID-LINK--N.CI[2][3]
e CAS Number: 1118-89-4[1][3][4][51[61[7118]11°][10]

Caption: Chemical structure of H-Glu(OEt)-OEt.HCI.
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Physicochemical Properties

The following table summarizes the key physical and chemical properties of H-Glu(OEt)-

OEt.HCI.
Property Value Source(s)
Molecular Formula CoH1sCINOa [1][4]
Molecular Weight 239.7 g/mol [31[6]
Appearance White to off-white crystalline (61E][9]

powder

Melting Point 108-110 °C [11[41[7]
Boiling Point 262 °C at 760 mmHg [4]
Density 1.08 g/cm3 [4]
Solubility Soluble in water [1]

Optical Rotation

[0]8/D +22°, ¢ =1in H20

[1]

Storage Conditions

-20°C or 0-8°C, inert
atmosphere

[11(3][41[6]

Experimental Protocols
Synthesis of H-Glu(OEt)-OEt.HCI

A common method for the synthesis of H-Glu(OEt)-OEt.HCI involves the esterification of L-

glutamic acid with ethanol. A detailed protocol based on literature is as follows:

Materials:

e L-glutamic acid

o Ethanol

e Triphosgene
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o Methyl tert-butyl ether

e Nitrogen gas

Procedure:

The reaction system is cooled.
e Upon completion of the reaction, the system is cooled to 20-25°C.[7]

e Hydrogen chloride gas generated during the reaction is removed by purging the system with
nitrogen gas for 30 minutes.[7]

o Excess triphosgene and ethanol are removed by distillation.[7]
» To the resulting residue, 100 mL of methyl tert-butyl ether is added for pulping.[7]
e The solid product is collected by filtration and dried.[7]

e The final product is a white solid, L-glutamic acid diethyl ester hydrochloride, with a purity of
approximately 99.7% and a yield of around 98.0%.[7]

Applications in Research and Development

H-Glu(OEt)-OEt.HCIl is a versatile compound with a broad range of applications across various
industries.

o Peptide Synthesis: It serves as a fundamental building block in solid-phase peptide synthesis
(SPPS), enabling the incorporation of glutamic acid residues into peptide chains.[1][6] Its
protected carboxyl groups prevent unwanted side reactions during peptide coupling.

e Pharmaceutical Development: This compound is a key intermediate in the synthesis of
various pharmaceuticals, particularly those targeting neurological disorders.[6] It is also used
in research to study metabolic pathways and neurotransmitter functions.[6]

e Food Industry: It is utilized as a flavor enhancer in food formulations.[6]
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o Cosmetics: Due to its moisturizing properties, it is a valuable ingredient in skincare products
to enhance hydration.[6]

e Agriculture: It is explored as a growth stimulant in fertilizers to promote healthier plant
growth.[6]

e Biochemical Research: Researchers use it for the papain-catalyzed polymerization of L-
glutamic acid diethyl ester to form poly(gamma-ethyl-alpha-L-glutamic acid).

Workflow and Methodologies

The primary application for H-Glu(OEt)-OEt.HCI in a research context is in peptide synthesis.
The following diagram illustrates a generalized workflow for Solid-Phase Peptide Synthesis
(SPPS) where this amino acid derivative would be utilized.
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Caption: Workflow of Solid-Phase Peptide Synthesis.
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Safety and Handling

H-Glu(OEt)-OEt.HCI is intended for research use only and should not be used for diagnostic or
medical purposes.[3] Standard laboratory safety protocols should be followed when handling
this compound. This includes wearing appropriate personal protective equipment (PPE) such
as gloves, lab coats, and safety glasses. For detailed safety information, refer to the Material
Safety Data Sheet (MSDS). The acute toxicity (LD50) in mice via intraperitoneal injection is
greater than 2 g/kg.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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